Nittp
Nittp
Brand Name:
Vulcanchem
CAS No.:
150196-34-2
VCID:
VC21132251
InChI:
InChI=1S/C18H23N3O7S/c1-14-5-7-16(8-6-14)29(24,25)27-13-15(28-17-4-2-3-11-26-17)12-20-10-9-19-18(20)21(22)23/h5-10,15,17H,2-4,11-13H2,1H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC(CN2C=CN=C2[N+](=O)[O-])OC3CCCCO3
Molecular Formula:
C18H23N3O7S
Molecular Weight:
425.5 g/mol
Nittp
CAS No.: 150196-34-2
Cat. No.: VC21132251
Molecular Formula: C18H23N3O7S
Molecular Weight: 425.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 150196-34-2 |
|---|---|
| Molecular Formula | C18H23N3O7S |
| Molecular Weight | 425.5 g/mol |
| IUPAC Name | [3-(2-nitroimidazol-1-yl)-2-(oxan-2-yloxy)propyl] 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C18H23N3O7S/c1-14-5-7-16(8-6-14)29(24,25)27-13-15(28-17-4-2-3-11-26-17)12-20-10-9-19-18(20)21(22)23/h5-10,15,17H,2-4,11-13H2,1H3 |
| Standard InChI Key | ADKHTOXGXAAZSE-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(CN2C=CN=C2[N+](=O)[O-])OC3CCCCO3 |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(CN2C=CN=C2[N+](=O)[O-])OC3CCCCO3 |
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